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Compound of Interest

Compound Name: 4,6-Diiodo-2-methylpyrimidine

Cat. No.: B1283846 Get Quote

Synthesis of 4,6-Diiodo-2-methylpyrimidine: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a robust two-step synthetic route for the preparation of

4,6-diiodo-2-methylpyrimidine, a valuable building block in medicinal chemistry and drug

development, starting from the readily available 4,6-dihydroxy-2-methylpyrimidine. This

document provides detailed experimental protocols, quantitative data, and a visual

representation of the synthetic workflow to aid researchers in the successful synthesis and

characterization of this target compound.

Synthetic Strategy Overview
The synthesis of 4,6-diiodo-2-methylpyrimidine from 4,6-dihydroxy-2-methylpyrimidine is

efficiently achieved through a two-step process. The initial step involves the conversion of the

dihydroxy pyrimidine to a dichloro intermediate. This is followed by a halogen exchange

reaction to yield the final diiodo product.
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4,6-dihydroxy-2-methylpyrimidine 4,6-dichloro-2-methylpyrimidineChlorination 4,6-diiodo-2-methylpyrimidineIodination (Finkelstein Reaction)

Step 1: Chlorination

Step 2: Iodination (Finkelstein Reaction)

Mix 4,6-dihydroxy-2-methylpyrimidine and acetonitrile

Add thionyl chloride

Heat to 80°C for 3h

Monitor by TLC

Distill excess SOCl₂

Pour into ice water

Filter and purify

4,6-dichloro-2-methylpyrimidine

Dissolve 4,6-dichloro-2-methylpyrimidine in acetone

Intermediate

Add sodium iodide

Reflux reaction mixture

Monitor by TLC

Cool and filter NaCl

Evaporate acetone

Work-up and purification

4,6-diiodo-2-methylpyrimidine
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To cite this document: BenchChem. [synthesis of 4,6-Diiodo-2-methylpyrimidine from 4,6-
dihydroxy-2-methylpyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283846#synthesis-of-4-6-diiodo-2-methylpyrimidine-
from-4-6-dihydroxy-2-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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